(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone

• IUPAC Name: (3-pyridin-4-yloxypyrrolidin-1-yl)-[6-(trifluoromethyl)pyridin-3-yl]methanone
• InChI: InChI=1S/C16H14F3N3O2/c17-16(18,19)14-2-1-11(9-21-14)15(23)22-8-5-13(10-22)24-12-3-6-20-7-4-12/h1-4,6-7,9,13H,5,8,10H2
• InChI Key: JXXNYXDIPPOBTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=CC=NC=C2)C(=O)C3=CN=C(C=C3)C(F)(F)F
• Molecular Formula: C16H14F3N3O2
• Molecular Weight: 337.30 g/mol

Description

“(3-(Pyridin-4-yloxy)pyrrolidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members. The pyrrolidine ring is attached to a pyridine ring via an oxygen atom. The compound also contains a trifluoromethyl group attached to the pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring attached to a pyridine ring via an oxygen atom. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3 hybridization. The pyridine ring contains a trifluoromethyl group.

Scientific Research Applications

Antiviral Activity

• .

Antidiabetic Potential

• .

Antimicrobial Properties

• .

Other Biological Activities

• .

Synthetic Approaches

• .

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the known activities of similar structures. Additionally, the development of more efficient synthesis methods could be a focus of future research.

Mechanism of Action

Target of Action

Similar compounds have been found to target voltage-gated sodium channels, specifically nav17 and Nav18 . These channels play a crucial role in the generation and conduction of action potentials, particularly in neurons, making them potential targets for pain management .

Mode of Action

While the exact mode of action for this specific compound is not detailed in the literature, it is likely that it interacts with its targets (such as Nav1.7 and Nav1.8) by binding to specific sites on these channels, thereby modulating their function . This could result in changes to the electrical activity of the cells, potentially leading to analgesic effects .

Pharmacokinetics

Similar compounds have been designed to have good drug-like properties and safety profiles, suggesting that this compound may also have favorable pharmacokinetic properties .

Result of Action

The compound has been shown to display robust in vivo efficacy in both inflammatory and neuropathic rodent models of pain . This suggests that the compound’s action results in a significant reduction in pain signals, potentially making it a promising candidate for the treatment of pain conditions.